Cas no 1020502-77-5 (3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine
• CAS No: 1020502-77-5
• MF: C₂₂H₂₆N₆O
• MW: 390.481443881989
• CID: 6192410
• PubChem ID: 25667970
• Update Time: 2025-06-12

3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine
• AKOS024638607
• (4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(3,5-dimethylphenyl)methanone
• (3,5-dimethylphenyl)-[4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• 1020502-77-5
• F2318-0256

• Inchi： 1S/C22H26N6O/c1-15-11-16(2)13-19(12-15)22(29)27-9-7-26(8-10-27)20-5-6-21(24-23-20)28-18(4)14-17(3)25-28/h5-6,11-14H,7-10H2,1-4H3
• InChI Key： QDSHPSDQCKLADR-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)N1CCN(C2=CC=C(N=N2)N2C(C)=CC(C)=N2)CC1

Computed Properties

• Exact Mass: 390.21680947g/mol
• Monoisotopic Mass: 390.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine

Introduction to 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine (CAS No. 1020502-77-5)

3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine (CAS No. 1020502-77-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines and features a unique structural arrangement that includes a pyrazole ring, a piperazine ring, and a benzoyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical research and development activities.

The molecular structure of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine is characterized by its intricate arrangement of aromatic and heterocyclic rings. The pyrazole ring, known for its bioactive properties, is substituted with two methyl groups at the 3 and 5 positions, enhancing its stability and reactivity. The piperazine ring, which is a common moiety in many pharmaceuticals, is linked to the pyridazine core through a benzoyl group. This structural configuration provides multiple sites for potential interactions with biological targets.

Recent studies have highlighted the potential of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and astrocytes, which are key players in neuroinflammation.

In addition to its neuroprotective properties, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine has also shown promise in cancer research. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific oncogenic pathways. The compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic profile of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine has been extensively studied to understand its behavior in biological systems. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound's high lipophilicity allows it to readily cross biological membranes, including the blood-brain barrier (BBB), which is crucial for its therapeutic efficacy in central nervous system (CNS) disorders.

To further enhance the therapeutic potential of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine, researchers are exploring various drug delivery systems. Nanoparticle-based delivery systems have shown promise in improving the bioavailability and targeting efficiency of the compound. These delivery systems can protect the compound from degradation and ensure its sustained release at the site of action.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]pyridazine (CAS No. 1020502-77-5) represents a promising molecule with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. Ongoing studies continue to unravel its full potential, paving the way for innovative treatments that could significantly improve patient outcomes.